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Compound of Interest

Compound Name: Strontium lactate

Cat. No.: B1616434 Get Quote

Technical Support Center: Strontium Lactate
Synthesis
This technical support center provides troubleshooting guidance and frequently asked

questions (FAQs) for researchers, scientists, and drug development professionals engaged in

the synthesis of strontium lactate.

Frequently Asked Questions (FAQs)
Q1: What is the fundamental reaction for synthesizing strontium lactate?

Strontium lactate is typically synthesized through a neutralization reaction. This involves

reacting lactic acid with a strontium base, most commonly strontium carbonate (SrCO₃) or

strontium hydroxide (Sr(OH)₂). The general chemical equations are as follows:

Using Strontium Carbonate: 2CH₃CH(OH)COOH (Lactic Acid) + SrCO₃ (Strontium

Carbonate) → Sr(CH₃CH(OH)COO)₂ (Strontium Lactate) + H₂O (Water) + CO₂ (Carbon

Dioxide)

Using Strontium Hydroxide: 2CH₃CH(OH)COOH (Lactic Acid) + Sr(OH)₂ (Strontium

Hydroxide) → Sr(CH₃CH(OH)COO)₂ (Strontium Lactate) + 2H₂O (Water)

Q2: What are the typical appearances and properties of strontium lactate?
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Strontium lactate is a white, odorless, granular powder.[1] It is soluble in water.

Q3: What factors can influence the yield of strontium lactate synthesis?

Several factors can impact the final yield of your strontium lactate synthesis. These include:

Purity of Reactants: The use of high-purity L-lactic acid and strontium salts (carbonate or

hydroxide) with minimal metal contaminants is crucial for preparing pharmaceutical-grade

strontium L-lactate.[2]

Stoichiometry of Reactants: The molar ratio of lactic acid to the strontium source is a critical

parameter.

Reaction Temperature: Temperature can affect the reaction rate and the solubility of

reactants and products.

Reaction Time: Sufficient time must be allowed for the neutralization reaction to go to

completion.

pH Control: Maintaining the correct pH throughout the reaction is important to prevent side

reactions and ensure complete conversion.[2]

Crystallization and Isolation Technique: The method used to crystallize and isolate the final

product significantly impacts the recovered yield.

Troubleshooting Low Yield
Low yield is a common issue in chemical synthesis. The following sections provide a structured

approach to identifying and resolving the root causes of low strontium lactate yield.

Problem Area 1: Incomplete Reaction
Symptom: The yield is significantly lower than the theoretical maximum, and unreacted starting

materials are detected in the reaction mixture or filtrate.
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Potential Cause Troubleshooting Steps

Incorrect Stoichiometry

- Verify Calculations: Double-check all molar

mass and stoichiometric calculations. Ensure a

2:1 molar ratio of lactic acid to strontium

carbonate or strontium hydroxide. - Accurate

Weighing: Use a calibrated analytical balance to

accurately weigh the reactants.

Insufficient Reaction Time

- Monitor Reaction Progress: Use an

appropriate analytical technique (e.g., pH

measurement, spectroscopic analysis) to

monitor the reaction until it reaches completion.

- Increase Reaction Time: If the reaction is

proceeding slowly, consider extending the

reaction time.

Poor Mixing/Heterogeneous Reaction

- Effective Stirring: Ensure vigorous and

continuous stirring to maintain a homogeneous

reaction mixture, especially when using the

sparingly soluble strontium carbonate. - Particle

Size of Strontium Carbonate: Using a finer

powder of strontium carbonate can increase the

surface area and improve the reaction rate.

Inappropriate Reaction Temperature

- Optimize Temperature: While "moderate heat"

is often cited, systematically varying the

temperature (e.g., 40°C, 60°C, 80°C) and

analyzing the yield can help determine the

optimal condition for your specific setup.

Problem Area 2: Product Loss During Work-up and
Purification
Symptom: The reaction appears to go to completion, but the isolated yield is low.
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Potential Cause Troubleshooting Steps

Product Remains in Mother Liquor

- Optimize Crystallization Conditions: Strontium

lactate's solubility is temperature-dependent.

Ensure the solution is sufficiently concentrated

before cooling. Cooling to a lower temperature

(e.g., in an ice bath) can increase the yield of

precipitated crystals. - Solvent Choice for

Recrystallization: If recrystallizing, use a solvent

system where strontium lactate has high

solubility at elevated temperatures and low

solubility at lower temperatures.

Loss During Filtration

- Proper Filter Paper Selection: Use a filter

paper with an appropriate pore size to prevent

the loss of fine crystals. - Thorough Transfer:

Ensure all the product is transferred from the

reaction vessel to the filter. Rinse the vessel

with a small amount of cold solvent.

Excessive Washing

- Use Cold Solvent: Wash the collected crystals

with a minimal amount of ice-cold solvent to

remove impurities without dissolving a

significant amount of the product.

Problem Area 3: Side Reactions and Impurity Formation
Symptom: The yield is low, and the product is discolored or shows impurities in analytical tests.
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Potential Cause Troubleshooting Steps

Decomposition of Lactic Acid or Product

- Avoid Excessive Heat: Overheating during the

reaction or evaporation of the solvent can lead

to the degradation of lactic acid or the strontium

lactate product. Use a water bath or rotary

evaporator for controlled heating.

Presence of Impurities in Starting Materials

- Use High-Purity Reactants: As mentioned,

starting with pure materials is critical to avoid

the formation of unwanted byproducts.[2]

Oxidation

- Inert Atmosphere: While not always necessary,

performing the reaction under an inert

atmosphere (e.g., nitrogen or argon) can

prevent the oxidation of lactic acid, especially at

elevated temperatures.

Experimental Protocols
General Synthesis of Strontium Lactate
This protocol provides a general framework for the synthesis of strontium lactate.

Optimization of specific parameters may be required to achieve the desired yield and purity.

Materials:

Lactic Acid (e.g., 85-90% aqueous solution)

Strontium Carbonate or Strontium Hydroxide Octahydrate

Deionized Water

Ethanol (for recrystallization, optional)

Procedure:

Reactant Preparation:
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Accurately weigh the desired amount of lactic acid.

Calculate the stoichiometric amount of strontium carbonate or strontium hydroxide

required for a 2:1 molar ratio of lactic acid to strontium.

Reaction:

If using strontium carbonate, create a slurry by adding it to a suitable volume of deionized

water in a reaction vessel equipped with a magnetic stirrer.

Slowly add the lactic acid to the strontium carbonate slurry or strontium hydroxide solution

while stirring continuously. Effervescence (release of CO₂) will be observed with strontium

carbonate.

Gently heat the mixture to a moderate temperature (e.g., 50-70°C) to facilitate the

reaction. Continue stirring until the reaction is complete (e.g., cessation of gas evolution

with strontium carbonate, or a clear solution is formed).

Isolation:

Filter the hot solution to remove any unreacted strontium carbonate or other insoluble

impurities.

Concentrate the filtrate by evaporating the water under reduced pressure or by gentle

heating. Be careful to avoid overheating.

Allow the concentrated solution to cool slowly to room temperature, followed by further

cooling in an ice bath to induce crystallization.

Purification:

Collect the strontium lactate crystals by vacuum filtration.

Wash the crystals with a small amount of cold deionized water or ethanol.

Dry the crystals in a vacuum oven at a moderate temperature.
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For higher purity, the strontium lactate can be recrystallized from a suitable solvent like a

water-ethanol mixture.

Data Presentation
Parameter Typical Range/Condition Impact on Yield

Reactant Ratio (Lactic Acid:Sr) 2:1 (molar)

Deviation can lead to

incomplete reaction and lower

yield.

Reaction Temperature 50 - 80 °C

Higher temperatures can

increase reaction rate but may

also lead to degradation if too

high.

Solvent for Crystallization Water, Water/Ethanol

The choice of solvent and its

volume will directly affect the

amount of product that

crystallizes out.

Crystallization Temperature 0 - 25 °C

Lower temperatures generally

lead to higher recovery of the

crystalline product.

Visualizations
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Strontium Lactate Synthesis Workflow
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Caption: Workflow for the synthesis of strontium lactate.
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Troubleshooting Low Yield in Strontium Lactate Synthesis
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Caption: Decision tree for troubleshooting low yield.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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